2,2'-([2,2'-Bipyridine]-5,5'-diyl)diacetonitrile 2,2'-([2,2'-Bipyridine]-5,5'-diyl)diacetonitrile
Brand Name: Vulcanchem
CAS No.: 286380-59-4
VCID: VC4367142
InChI: InChI=1S/C14H10N4/c15-7-5-11-1-3-13(17-9-11)14-4-2-12(6-8-16)10-18-14/h1-4,9-10H,5-6H2
SMILES: C1=CC(=NC=C1CC#N)C2=NC=C(C=C2)CC#N
Molecular Formula: C14H10N4
Molecular Weight: 234.262

2,2'-([2,2'-Bipyridine]-5,5'-diyl)diacetonitrile

CAS No.: 286380-59-4

Cat. No.: VC4367142

Molecular Formula: C14H10N4

Molecular Weight: 234.262

* For research use only. Not for human or veterinary use.

2,2'-([2,2'-Bipyridine]-5,5'-diyl)diacetonitrile - 286380-59-4

Specification

CAS No. 286380-59-4
Molecular Formula C14H10N4
Molecular Weight 234.262
IUPAC Name 2-[6-[5-(cyanomethyl)pyridin-2-yl]pyridin-3-yl]acetonitrile
Standard InChI InChI=1S/C14H10N4/c15-7-5-11-1-3-13(17-9-11)14-4-2-12(6-8-16)10-18-14/h1-4,9-10H,5-6H2
Standard InChI Key FLDVCQDDAPUWLR-UHFFFAOYSA-N
SMILES C1=CC(=NC=C1CC#N)C2=NC=C(C=C2)CC#N

Introduction

2,2'-([2,2'-Bipyridine]-5,5'-diyl)diacetonitrile is a chemical compound with the CAS number 286380-59-4. It is primarily used as a chemical intermediate in various applications. The compound's molecular formula is C14H10N4, and its molecular weight is 234.256 g/mol .

Applications

2,2'-([2,2'-Bipyridine]-5,5'-diyl)diacetonitrile serves as a chemical intermediate. It is used in the synthesis of various compounds, often in the context of organic chemistry and materials science. The specific applications can vary widely depending on the desired end product and the chemical transformations involved.

Manufacturers and Suppliers

This compound is manufactured by several companies, particularly in China. Zhengzhou Alfa Chemical Co., Ltd is one of the prominent manufacturers, offering high-quality products with purity guaranteed at a minimum of 97% . The compound is available in various packaging options, including 25g, 100g, 500g, and bulk packages.

Future Research Directions

Future research could focus on exploring the compound's potential in advanced materials synthesis or as a precursor to novel ligands for metal complexes. Additionally, investigating its reactivity and stability under various conditions could provide valuable insights into its broader applicability.

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